Cas no 1373357-00-6 ((4S,4'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4-isopropyloxazole])

(4S,4'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4-isopropyloxazole] structure
1373357-00-6 structure
Product Name:(4S,4'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4-isopropyloxazole]
CAS No:1373357-00-6
MF:C18H30N2O2
MW:306.443005084991
CID:4468566
PubChem ID:146013255
Update Time:2025-09-22

(4S,4'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4-isopropyloxazole] Chemical and Physical Properties

Names and Identifiers

    • (4S,4'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4-isopropyloxazole]
    • E74962
    • MFCD32671250
    • AKOS040767951
    • CS-0088298
    • (4S)-4-propan-2-yl-2-[1-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
    • 1373357-00-6
    • BS-46503
    • (4S)-4-isopropyl-2-{1-[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl}-4,5-dihydro-1,3-oxazole
    • (4S)-4-isopropyl-2-[1-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]cyclohexyl]-4,5-dihydrooxazole
    • (4S,4'S)-2,2'-(Cyclohexane-1,1-diyl)bis(4-isopropyl-4,5-dihydrooxazole)
    • Inchi: 1S/C18H30N2O2/c1-12(2)14-10-21-16(19-14)18(8-6-5-7-9-18)17-20-15(11-22-17)13(3)4/h12-15H,5-11H2,1-4H3/t14-,15-/m1/s1
    • InChI Key: KRZPFTLDCGJNJC-HUUCEWRRSA-N
    • SMILES: O1C[C@H](C(C)C)N=C1C1(C2=N[C@@H](C(C)C)CO2)CCCCC1

Computed Properties

  • Exact Mass: 306.230728204 g/mol
  • Monoisotopic Mass: 306.230728204 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.2
  • Molecular Weight: 306.4

(4S,4'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4-isopropyloxazole] Pricemore >>

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